molecular formula C21H31FO2 B585891 (1alpha,5alpha,17alpha)-1-Fluoroandrost-2-en-17-yl acetate CAS No. 14291-95-3

(1alpha,5alpha,17alpha)-1-Fluoroandrost-2-en-17-yl acetate

Cat. No. B585891
CAS RN: 14291-95-3
M. Wt: 334.475
InChI Key: AKXMLSPPIQRPMU-KFEVXASFSA-N
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Description

“(1alpha,5alpha,17alpha)-1-Fluoroandrost-2-en-17-yl acetate” is a derivative of androsterone . Androsterone, or 3α-hydroxy-5α-androstan-17-one, is an endogenous steroid hormone, neurosteroid, and putative pheromone . It is a weak androgen with a potency that is approximately 1/7 that of testosterone .


Synthesis Analysis

Androsterone is a metabolite of testosterone and dihydrotestosterone (DHT). In addition, it can be converted back into DHT via 3α-hydroxysteroid dehydrogenase and 17β-hydroxysteroid dehydrogenase, bypassing conventional intermediates such as androstanedione and testosterone .


Molecular Structure Analysis

The chemical structure of androsterone is represented by the formula C19H30O2 . The molecular weight is 290.447 g·mol −1 . The IUPAC name is (3 R ,5 S ,8 R ,9 S ,10 S ,13 S ,14 S )-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta [ a ]phenanthren-17-one .


Chemical Reactions Analysis

Androsterone is a metabolite of testosterone and dihydrotestosterone (DHT). It can be converted back into DHT via 3α-hydroxysteroid dehydrogenase and 17β-hydroxysteroid dehydrogenase .


Physical And Chemical Properties Analysis

The physical and chemical properties of androsterone include a molecular weight of 290.447 g·mol −1 and a chemical structure represented by the formula C19H30O2 .

Mechanism of Action

Androsterone is known to be an inhibitory androstane neurosteroid . It acts as a positive allosteric modulator of the GABA A receptor , and possesses anticonvulsant effects .

properties

IUPAC Name

[(1S,5S,8S,9S,10S,13S,14S,17R)-1-fluoro-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H31FO2/c1-13(23)24-19-10-9-16-15-8-7-14-5-4-6-18(22)21(14,3)17(15)11-12-20(16,19)2/h4,6,14-19H,5,7-12H2,1-3H3/t14-,15+,16+,17+,18+,19-,20+,21+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AKXMLSPPIQRPMU-KFEVXASFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OC1CCC2C1(CCC3C2CCC4C3(C(C=CC4)F)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)O[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3([C@H](C=CC4)F)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H31FO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70747798
Record name (1alpha,5alpha,17alpha)-1-Fluoroandrost-2-en-17-yl acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70747798
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

334.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1alpha,5alpha,17alpha)-1-Fluoroandrost-2-en-17-yl acetate

CAS RN

14291-95-3
Record name (1alpha,5alpha,17alpha)-1-Fluoroandrost-2-en-17-yl acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70747798
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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